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Abstract

FR900359 is a potent and selective cyclic depsipeptide inhibitor of the Gqg/11 family of G
proteins (Gag, Gall, Gal4). Originating from the plant Ardisia crenata, it has emerged as an
indispensable pharmacological tool for dissecting G protein-coupled receptor (GPCR)
signaling.[1][2] By preventing the exchange of Guanosine Diphosphate (GDP) for Guanosine
Triphosphate (GTP) on the Ga subunit, FR900359 effectively locks the G protein in its inactive
state, thereby blocking downstream signal transduction.[3] This technical guide provides an in-
depth overview of FR900359's mechanism of action, summarizes key quantitative data, details
common experimental protocols used to study its effects, and presents visual diagrams of the
pertinent signaling pathways and experimental workflows.

Core Mechanism of Action

GPCRs that couple to the Gg/11 family of heterotrimeric G proteins initiate a canonical
signaling cascade upon activation by an extracellular ligand. This activation promotes a
conformational change in the Gag/11 subunit, leading to the release of bound GDP and the
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subsequent binding of GTP. The now active, GTP-bound Gag/11 dissociates from the Gy
dimer and stimulates its primary effector, Phospholipase C-3 (PLCp).

PLCp then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two
critical second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering
the release of stored calcium (Ca2+) into the cytosol. Concurrently, DAG and the elevated
intracellular Ca2+ synergistically activate Protein Kinase C (PKC), which phosphorylates a
multitude of downstream targets, leading to diverse cellular responses.

FR900359 acts as a Guanine Nucleotide Dissociation Inhibitor (GDI).[4] It binds to a pocket at
the interface between the Ras-like and helical domains of the Gag/11 subunit, physically
preventing the conformational changes required for GDP release.[3] By stabilizing the GDP-
bound, inactive state of the G protein, FR900359 effectively uncouples the receptor from its
downstream signaling cascade.[2] This inhibitory action is highly selective for Gaqg, Gall, and
Gal4 isoforms, with no significant activity against Gas, Gai/o, or Ga12/13 families.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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